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Compound of Interest

Compound Name: Pentadecaprenol

Cat. No.: B15548959 Get Quote

Essential Safety and Handling Guide for
Pentadecaprenol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Pentadecaprenol in a laboratory setting. It is designed for

researchers, scientists, and professionals in drug development to ensure safe and compliant

handling of this chemical.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Pentadecaprenol, also known as 1-Pentadecanol, is a solid, white, alcohol-like substance.[1]

While some safety data sheets (SDS) classify it as having low hazard potential with no special

respiratory protection needed under normal use[1][2], other sources indicate more severe

hazards, including being toxic if swallowed or in contact with skin, causing serious eye and skin

irritation, being fatal if inhaled, and being suspected of causing cancer.[3] Given these

conflicting reports, a conservative approach to safety is mandated.
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Property Value Source

Physical State Solid (White Powder) [1][4]

Odor Alcohol-like, Odorless [1][4]

Melting Point 44 - 53 °C / 111.2 - 127.4 °F [1][4]

Boiling Point 269 - 339 °C / 516.2 - 642.2 °F [1][4]

Solubility Insoluble in water [1]

Incompatible Materials

Strong oxidizing agents,

Strong acids, Bases, Reducing

Agents

[1][4]

Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial due to the potential hazards. The following PPE is

required for all personnel handling Pentadecaprenol:
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PPE Category Item Standard/Specification

Eye and Face Protection
Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Skin and Body Protection

Disposable, low-permeability

fabric gown with a solid front,

long sleeves, and tight-fitting

cuffs.

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1]

Two pairs of powder-free,

chemical-resistant gloves (e.g.,

nitrile rubber).

The inner glove should be

worn under the gown cuff and

the outer glove over the cuff.

Change gloves regularly or

immediately if torn, punctured,

or contaminated.[5]

Respiratory Protection
A half-face or full-face

respirator with a particle filter.

Use in a well-ventilated area.

[3]

Foot Protection Closed-toe shoes. N/A

II. Operational Plan: Step-by-Step Handling
Procedures
This section details the procedural workflow for the safe handling of Pentadecaprenol from

receipt to disposal.

Workflow for Handling Pentadecaprenol
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Preparation

Handling

Post-Handling

1. Review SDS and Protocols

2. Designate Handling Area

3. Assemble PPE

4. Prepare Spill Kit

5. Don PPE

6. Weigh and Prepare Pentadecaprenol

7. Perform Experiment

8. Decontaminate Work Area

9. Doff PPE

10. Dispose of Waste

11. Wash Hands Thoroughly
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Waste Generation

Waste Handling & Collection

Final Disposal

1. Contaminated PPE

4. Place in Labeled, Sealed Containers

2. Unused Pentadecaprenol 3. Contaminated Labware

5. Store in Designated Hazardous Waste Area

6. Arrange for Professional Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. cdn.chemservice.com [cdn.chemservice.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. rosachem.com [rosachem.com]

5. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational
Safety and Health Administration [osha.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15548959?utm_src=pdf-body-img
https://www.benchchem.com/product/b15548959?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAL03673&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-10089%20English%20SDS%20US.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/p2604?userType=undefined
https://www.rosachem.com/annonces/download/2323?type=securiter
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Personal protective equipment for handling
Pentadecaprenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548959#personal-protective-equipment-for-
handling-pentadecaprenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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